Cas no 126342-34-5 (1-(3-Bromophenyl)-butanol)
1-(3-Bromophenyl)-butanol structure
Product Name:1-(3-Bromophenyl)-butanol
CAS No:126342-34-5
MF:C10H13BrO
MW:229.113622426987
CID:2133256
Update Time:2023-08-04
1-(3-Bromophenyl)-butanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromophenyl)butan-1-ol
- 1-(3-bromophenyl)-butanol
- AGCGZPRKKYCHPL-UHFFFAOYSA-N
- 1-(3-Bromophenyl)-butanol
-
- Inchi: 1S/C10H13BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,10,12H,2,4H2,1H3
- InChI Key: AGCGZPRKKYCHPL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(CCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Topological Polar Surface Area: 20.2
1-(3-Bromophenyl)-butanol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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